Cas no 120219-17-2 ((2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester)

• Product Name: (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester
• CAS No: 120219-17-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD00191534
• CID: 136065
• PubChem ID: 7019165
• Update Time: 2025-10-31

(2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-isocyanato-3-methyl-, methyl ester, (2S,3S)-
• Methyl (2S,3S)-2-Isocyanato-3-methylvalerate
• methyl (2S,3S)-2-isocyanato-3-methylpentanoate
• (2S,3S)-2-ISOCYANATO-3-METHYLVALERIC ACID METHYL ESTER
• (2S,3S)-2-ISOCYANATO-3-METHYLVALERIC ACID METHYL ESTER 98+%
• OLHBZFKROSWSCI-BQBZGAKWSA-N
• Methyl N-(oxomethylidene)-L-isoleucinate
• I0471
• (2S,3S)-2-isocyanato-3-methylvaleric acid, methyl ester
• (2S,3S)-2-Isocyanato-3-methylpentanoic acid methyl ester
• Pentanoic acid,2-isocyanato-3-methyl-, methyl e
• MFCD00191534
• AKOS006237429
• SCHEMBL4607090
• AS-76194
• EN300-1458628
• T71630
• 120219-17-2
• (2S,3S)-2-ISOCYANATO-3-METHYLVALERICACIDMETHYLESTER
• AKOS015850921
• CS-0279160
• (2S,3S)-methyl2-isocyanato-3-methylpentanoate
• (2S,3S)-methyl 2-isocyanato-3-methylpentanoate
• J-004279
• DTXSID90427085
• Pentanoic acid,2-isocyanato-3-methyl-,methyl ester,(2S,3S)-
• (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester

• MDL： MFCD00191534
• Inchi： 1S/C8H13NO3/c1-4-6(2)7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3/t6-,7-/m0/s1
• InChI Key： OLHBZFKROSWSCI-BQBZGAKWSA-N
• SMILES： O(C)C([C@H]([C@@H](C)CC)N=C=O)=O

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 55.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.04
• Boiling Point: 203.1°C at 760 mmHg
• Flash Point: 68.7°C
• Refractive Index: 1.4330 to 1.4350
• PSA: 55.73000
• LogP: 0.90990
• Solubility: Not determined

(2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester

(2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester (CAS No. 120219-17-2)

(2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester (CAS No. 120219-17-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its isocyanate functional group and a chiral center, making it a valuable intermediate in the synthesis of various biologically active molecules.

The isocyanate functional group in (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester is highly reactive and can participate in a wide range of chemical reactions, including the formation of urethanes and carbamates. This reactivity makes it an essential building block in the development of polymers, coatings, and adhesives. Additionally, the presence of the chiral center at the 3-position imparts enantiomeric purity, which is crucial for pharmaceutical applications where stereoselectivity is often required.

Recent studies have highlighted the importance of chiral intermediates like (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester in the synthesis of drug candidates. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the compound's chiral properties to achieve high enantiomeric excess (ee) values, which are essential for optimizing the pharmacological activity and reducing side effects.

In another notable application, (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester has been employed in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The isocyanate group in this compound can be used to form stable linkages with other molecules, which can then be cleaved under specific physiological conditions to release the active drug. This approach has shown promise in improving drug delivery and bioavailability.

The synthesis of (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester typically involves several steps, including the formation of the chiral center and the introduction of the isocyanate group. One common method involves the use of asymmetric synthesis techniques to ensure high enantiomeric purity. For example, a recent publication in Organic Letters described a highly efficient asymmetric hydrogenation process that yielded (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester with over 99% ee.

The physical properties of (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester are also noteworthy. It is a colorless liquid with a molecular weight of 185.19 g/mol and a boiling point around 180°C at reduced pressure. These properties make it suitable for use in various chemical processes that require controlled reaction conditions.

In terms of safety and handling, while (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential for forming toxic byproducts if not properly managed. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

The market demand for chiral intermediates like (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester continues to grow as more pharmaceutical companies focus on developing enantiomerically pure drugs. This trend is driven by the increasing awareness of the importance of stereoselectivity in drug design and the need for more effective therapeutic agents with fewer side effects.

In conclusion, (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester (CAS No. 120219-17-2) is a versatile and valuable compound with significant potential in both academic research and industrial applications. Its unique combination of reactivity and chirality makes it an indispensable tool for chemists working on advanced synthetic strategies and drug development projects.